![molecular formula C19H23N3O3 B2733375 N-cyclopentyl-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide CAS No. 1421465-81-7](/img/structure/B2733375.png)
N-cyclopentyl-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
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Description
N-cyclopentyl-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Research has delved into the synthesis of complex molecules, including the exploration of cyclisation techniques and the reactivity of various functional groups in the context of creating new chemical entities. For instance, studies have outlined methods for synthesizing heterocyclic compounds through intramolecular nucleophilic aromatic substitution and 1,3-dipolar cycloaddition reactions. These processes are crucial for creating compounds with potential applications in pharmaceuticals and materials science (Kametani, Ohsawa, & Ihara, 1981).
Structural Studies and Properties
Significant effort has been put into understanding the structural aspects and properties of compounds similar to N-cyclopentyl-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide. Research has included the study of crystal structures, revealing insights into how different functional groups and molecular arrangements influence the physical and chemical properties of these compounds. Such studies are foundational for the development of new materials with specific characteristics (Karmakar, Sarma, & Baruah, 2007).
Applications in Medicinal Chemistry
In the realm of medicinal chemistry, derivatives of this compound have been explored for their potential biological activities. This includes investigations into their use as antimicrobial agents, with various synthesized compounds showing promising activity against different microorganisms. These findings underscore the potential of these compounds in developing new therapeutic agents (Albratty, El-Sharkawy, & Alam, 2017).
Potential in Material Science
Research has also touched upon the potential applications of these compounds in material science, particularly in the development of new pesticides and the study of their properties. This includes investigations into N-derivatives of similar compounds for use as potential pesticides, highlighting the versatility and applicability of these molecules beyond medicinal chemistry (Olszewska, Tarasiuk, & Pikus, 2011).
properties
IUPAC Name |
N-cyclopentyl-2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-13-9-14(2)11-16(10-13)22-8-7-21(18(24)19(22)25)12-17(23)20-15-5-3-4-6-15/h7-11,15H,3-6,12H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIBMCKXMNNBFIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3CCCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.